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Compound of Interest |

1-(4-
Compound Name: Chlorophenyl)ethylidene(methoxy)

amine

Cat. No.: B1144084

Technical Guide: 1-(4-
Chlorophenyl)ethylidene(methoxy)amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for 1-
(4-Chlorophenyl)ethylidene(methoxy)amine (CAS No. 1219940-12-1) is publicly available.
This guide is compiled from general chemical safety principles, data from structurally related
compounds, and available supplier information. All procedures should be conducted with the
utmost caution in a controlled laboratory setting by trained professionals. A thorough risk
assessment should be performed before handling this compound.

Chemical and Physical Properties

Limited experimental data for the physical and chemical properties of 1-(4-
Chlorophenyl)ethylidene(methoxy)amine is available. The following table summarizes the
known information.
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Property Value Source
CAS Number 1219940-12-1 [1]
Molecular Formula C9H10CINO [1]
Molecular Weight 183.64 g/mol
(1E)-1-(4-
Synonyms chlorophenyl)ethanone O- N/A
methyloxime

Hazard Identification and Safety Precautions

The specific toxicological properties of 1-(4-Chlorophenyl)ethylidene(methoxy)amine have
not been determined. However, based on the chemical structure, which includes a
chlorophenyl group and a methoxyamine moiety, the following potential hazards should be
considered.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Skin and Eye Irritation: May cause irritation upon contact with skin and eyes.

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Unknown Long-Term Effects: The carcinogenic, mutagenic, and reproductive toxicity of this

compound are unknown.
Recommended Safety Precautions:

» Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood.

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.
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o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a laboratory coat, and ensure skin is not exposed.

» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
the safety of laboratory personnel.

Handling:

e Avoid dust formation and inhalation.

» Avoid contact with incompatible materials such as strong oxidizing agents.
e Use only in a chemical fume hood.

Storage:

o Store in a tightly sealed container.

e Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials.

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Experimental Protocols

No specific experimental protocols for the use of 1-(4-
Chlorophenyl)ethylidene(methoxy)amine were found in the public domain. Researchers
must develop their own protocols based on the specific requirements of their experiments. The
following generalized workflow should be followed when handling this and other research
chemicals of unknown toxicity.
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General Workflow for Handling Research Chemicals of Unknown Toxicity
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General workflow for handling research chemicals.
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Signaling Pathways and Logical Relationships

There is no information available in the public domain regarding the biological activity or
signaling pathways associated with 1-(4-Chlorophenyl)ethylidene(methoxy)amine.
Therefore, no diagrams for signaling pathways can be provided. The logical relationship for
handling this compound is based on a hierarchical approach to chemical safety, as depicted in

the workflow diagram below.

Hierarchy of Controls for Chemical Safety

Engineering Controls
(e.g., Fume Hood)

Click to download full resolution via product page

Hierarchy of controls for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, handling, and MSDS for 1-(4-
Chlorophenyl)ethylidene(methoxy)amine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144084+#safety-handling-and-msds-for-1-4-
chlorophenyl-ethylidene-methoxy-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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